Cas no 4582-80-3 (L-Aspartic acid, 4-octadecyl ester)
4582-80-3 structure
Product Name:L-Aspartic acid, 4-octadecyl ester
CAS No:4582-80-3
MF:C22H42NO4
MW:384.573187351227
CID:1517155
PubChem ID:71362987
Update Time:2025-04-21
L-Aspartic acid, 4-octadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Aspartic acid, 4-octadecyl ester
- (3S)-3-amino-4-octadecan-4-yloxy-4-oxobutanoate
- DTXSID30786582
- (3S)-3-Amino-4-[(octadecan-4-yl)oxy]-4-oxobutanoate
- 4582-80-3
-
- Inchi: 1S/C22H43NO4/c1-3-5-6-7-8-9-10-11-12-13-14-15-17-19(16-4-2)27-22(26)20(23)18-21(24)25/h19-20H,3-18,23H2,1-2H3,(H,24,25)/p-1/t19?,20-/m0/s1
- InChI Key: ZLYWEGUMNPRSEW-ANYOKISRSA-M
- SMILES: O(C([C@H](CC(=O)[O-])N)=O)C(CCC)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 384.31156
- Monoisotopic Mass: 384.31138382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 92.45
L-Aspartic acid, 4-octadecyl ester Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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